Cas no 62019-57-2 (1H-Pyrazole-3,5-diamine, 4-(3-methyl-2-pyridinyl)-)

• Product Name: 1H-Pyrazole-3,5-diamine, 4-(3-methyl-2-pyridinyl)-
• CAS No: 62019-57-2
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 460544
• PubChem ID: 12327816
• Update Time: 2025-04-19

1H-Pyrazole-3,5-diamine, 4-(3-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,5-diamine, 4-(3-methyl-2-pyridinyl)-
• 4-(3-methylpyridin-2-yl)-1H-pyrazole-3,5-diamine
• DTXSID70489924
• 62019-57-2

• Inchi： 1S/C9H11N5/c1-5-3-2-4-12-7(5)6-8(10)13-14-9(6)11/h2-4H,1H3,(H5,10,11,13,14)
• InChI Key： MEMZKTUWIQYLPZ-UHFFFAOYSA-N
• SMILES： N1C(=C(C(N)=N1)C1C(C)=CC=CN=1)N

Computed Properties

• Exact Mass: 189.10163
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93.6Ų

Experimental Properties

• PSA: 93.61